Cas no 210890-93-0 ((2E)-8-hydroxy-2-[(2E)-2-(3-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-1,2-dihydroquinoline-7-carboxylic acid)

• Product Name: (2E)-8-hydroxy-2-[(2E)-2-(3-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-1,2-dihydroquinoline-7-carboxylic acid
• CAS No: 210890-93-0
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 1398142
• PubChem ID: 135436186
• Update Time: 2025-04-20

(2E)-8-hydroxy-2-[(2E)-2-(3-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-1,2-dihydroquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-8-hydroxy-2-[(2E)-2-(3-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-1,2-dihydroquinoline-7-carboxylic acid
• (2E)-8-hydroxy-2-[(2E)-2-(3-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-1H-quinoline-7-carboxylic acid
• CHEMBL58057
• 7-Quinolinecarboxylic acid, 2-[(1E)-2-(3,4-dihydroxyphenyl)ethenyl]-8-hydroxy-
• 4-[(E)-2-(8-hydroxy-2-quinolyl)vinyl]benzene-1,2-diol
• 4-[2-(8-Hydroxy-quinolin-2-yl)-vinyl]-benzene-1,2-diol
• BDBM50065787
• 210890-93-0
• 4-(2-(8-hydroxyquinolin-2-yl)vinyl)benzene-1,2-diol
• NSC-711994
• NSC711994
• 7-Quinolinecarboxylic acid, 2-((1E)-2-(3,4-dihydroxyphenyl)ethenyl)-8-hydroxy-
• 4-[(E)-2-(8-Hydroxy-quinolin-2-yl)-vinyl]-benzene-1,2-diol

• Inchi： 1S/C17H13NO3/c19-14-9-5-11(10-16(14)21)4-7-13-8-6-12-2-1-3-15(20)17(12)18-13/h1-10,19-21H/b7-4+
• InChI Key： WNDFQQZTILEGAV-QPJJXVBHSA-N
• SMILES： OC1=CC=CC2=CC=C(/C=C/C3C=CC(=C(C=3)O)O)N=C21

Computed Properties

• Exact Mass: 323.07939
• Monoisotopic Mass: 323.079373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 3.4

Experimental Properties

• Density: 1.667
• Boiling Point: 555.1°C at 760 mmHg
• Flash Point: 289.5°C
• Refractive Index: 1.885
• PSA: 106.86